Dipotassium osmate

Specification

• CAS No.: 19718-36-6
• Molecular Formula: K2O4Os
• Molecular Weight: 332.4 g/mol
• IUPAC Name: dipotassium;dioxido(dioxo)osmium
• Standard InChI: InChI=1S/2K.4O.Os/q2*+1;;;2*-1
• Standard InChI Key: JMVOCSLPMGHXPG-UHFFFAOYSA-N
• SMILES: [O-][Os](=O)(=O)[O-].[K+].[K+]
• Canonical SMILES: [O-][Os](=O)(=O)[O-].[K+].[K+]

Introduction

Chemical Structure and Properties

Molecular Structure

The molecular structure of dipotassium osmate reveals an octahedral complex anion with the osmium atom at the center. The complex features two trans-oriented oxo ligands and four hydroxyl groups, creating a symmetrical coordination sphere around the osmium atom. X-ray crystallographic studies have determined that the Os=O bond distances are approximately 1.75(2) Å, while the Os-OH bond distances measure about 1.99(2) Å. This structural arrangement contributes to the compound's stability and chemical behavior.

The formal IUPAC name for the compound is dipotassium dioxoosmiumbis(olate) dihydrate, reflecting its composition and structure. Its molecular formula is often written as H₄K₂O₆Os when accounting for the dihydrate form that is commonly encountered in laboratory settings.

Physical and Chemical Properties

Dipotassium osmate possesses several distinctive physical and chemical properties that are summarized in Table 1 below:

Property	Description
Appearance	Violet crystalline powder or hygroscopic rhombic crystals
Molecular Weight	368.45 g/mol (dihydrate form)
Solubility	Soluble in water; insoluble in ethanol and diethyl ether
Solution Color	Red in water; pink in dilute alcohols; blue in methanol
Osmium Content	51.0-52.0%
Stability	Slowly decomposes in aqueous solution, forming osmium tetroxide
CAS Number	19718-36-6
Magnetism	Diamagnetic

The compound's solvatochromic behavior—exhibiting different colors in different solvents—makes it useful as an indicator in certain chemical reactions. Moreover, its diamagnetic character aligns with its electronic configuration and provides insight into the bonding within the complex.

Synthesis Methods

Reduction of Osmium Tetroxide

The most common method for preparing dipotassium osmate involves the reduction of osmium tetroxide (OsO₄) with ethanol in the presence of potassium hydroxide. This reaction proceeds according to the following balanced equation:

2 OsO₄ + C₂H₅OH + 5 KOH → CH₃CO₂K + 2 K₂[OsO₂(OH)₄]

Alkaline Oxidative Fusion

An alternative synthesis method involves the alkaline oxidative fusion of osmium metal. This approach is sometimes preferred when starting directly from the elemental metal rather than from pre-formed osmium compounds. The process typically involves heating osmium metal with strong oxidizing agents in the presence of potassium hydroxide under controlled conditions to yield dipotassium osmate.

Chemical Reactivity

Oxidation Reactions

Dipotassium osmate can undergo oxidation to form osmium tetroxide (OsO₄) when treated with appropriate oxidizing agents. This oxidation process is important in certain catalytic cycles where the osmium compound serves as an intermediate. The compound's ability to participate in redox reactions makes it valuable in various synthetic applications.

Coordination Chemistry

As a d² metal complex, dipotassium osmate exhibits interesting coordination chemistry. The hydroxyl groups in the complex can be substituted with other ligands, allowing for the preparation of various osmium complexes with different properties and reactivities. This substitution chemistry is particularly relevant in catalyst design and development for specific organic transformations.

Reaction with Organic Substrates

One of the most significant chemical properties of dipotassium osmate is its ability to react with unsaturated organic compounds. When dipotassium osmate reacts with unsaturated lipids such as oleic acid or methyl oleate, it forms diesters of osmic acid where two molecules of fatty acids are linked through one molecule of osmic acid. This reactivity is the basis for its application in dihydroxylation reactions.

Applications in Chemistry and Biology